Cas no 56409-57-5 (1,2,4-Thiadiazol-3(2H)-one,5-[(phenylmethyl)thio]-)

• Product Name: 1,2,4-Thiadiazol-3(2H)-one,5-[(phenylmethyl)thio]-
• CAS No: 56409-57-5
• MF: C₉H₈N₂OS₂
• MW: 224.302618980408
• MDL: MFCD00799291
• CID: 366535
• PubChem ID: 2756659
• Update Time: 2025-06-07

1,2,4-Thiadiazol-3(2H)-one,5-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-3(2H)-one,5-[(phenylmethyl)thio]-
• 5-benzylsulfanyl-1,2,4-thiadiazol-3-one
• 5-BENZYLTHIO-3-HYDROXY-1,2,4-THIADIAZOLE
• 3-Hydroxy-5-benzylthio-1,2,4-thiadiazol
• 5-(phenylmethylthio)-1,2,4-thiadiazol-3-ol
• 5-benzylthio-1,2,4-thiadiazol-3-ol
• MFCD00799291
• GTLZSTJXXWVOJT-UHFFFAOYSA-N
• AKOS024388194
• 3-hydroxy-5-benzylthio-1,2,4-thiadiazole
• FT-0640384
• DTXSID30373471
• 5-(Benzylthio)-1,2,4-thiadiazol-3-ol
• 5-benzylthio-[1,2,4]thiadiazol-3-ol
• A831036
• 5-benzylthio-3-hydroxy-1,2,4-thiadiazole, AldrichCPR
• SCHEMBL11603963
• 56409-57-5

• MDL： MFCD00799291
• Inchi： 1S/C9H8N2OS2/c12-8-10-9(14-11-8)13-6-7-4-2-1-3-5-7/h1-5H,6H2,(H,11,12)
• InChI Key： GTLZSTJXXWVOJT-UHFFFAOYSA-N
• SMILES： S(C1=NC(NS1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 224.00800
• Monoisotopic Mass: 224.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.43
• Melting Point: 123 °C
• Boiling Point: 431.5°C at 760 mmHg
• Flash Point: 214.8°C
• Refractive Index: 1.717
• PSA: 99.55000
• LogP: 2.53600
• Solubility: Not determined

1,2,4-Thiadiazol-3(2H)-one,5-[(phenylmethyl)thio]- Security Information

• WGK Germany：3

Additional information on 1,2,4-Thiadiazol-3(2H)-one,5-[(phenylmethyl)thio]-

1,2,4-Thiadiazol-3(2H)-one,5-[(phenylmethyl)thio]- (CAS No. 56409-57-5): An Overview of Its Structure, Properties, and Applications

1,2,4-Thiadiazol-3(2H)-one,5-[(phenylmethyl)thio]- (CAS No. 56409-57-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique 1,2,4-thiadiazole scaffold and a benzyl thioether substituent, which contribute to its diverse biological activities and potential therapeutic applications.

The molecular structure of 1,2,4-thiadiazol-3(2H)-one,5-[(phenylmethyl)thio]- consists of a 1,2,4-thiadiazole ring with a benzyl thioether group attached at the 5-position. The 1,2,4-thiadiazole ring is a heterocyclic compound with two nitrogen atoms and one sulfur atom in a five-membered ring. This ring system is known for its high stability and ability to form strong hydrogen bonds, which can enhance the compound's interactions with biological targets.

The benzyl thioether substituent adds further complexity to the molecule. The presence of the benzyl group provides aromatic character and can influence the compound's solubility and lipophilicity. The thioether linkage is known for its flexibility and can facilitate various chemical reactions, making it an attractive moiety for drug design and synthesis.

In recent years, significant research has been conducted to explore the biological activities of 1,2,4-thiadiazol-3(2H)-one,5-[(phenylmethyl)thio]-. Studies have shown that this compound exhibits potent antimicrobial properties against a wide range of bacteria and fungi. The mechanism of action is believed to involve the disruption of microbial cell membranes and the inhibition of essential enzymes involved in cellular metabolism.

Beyond its antimicrobial properties, 1,2,4-thiadiazol-3(2H)-one,5-[(phenylmethyl)thio]- has also been investigated for its potential as an antioxidant agent. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer and neurodegenerative disorders. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage.

In the context of cancer therapy, 1,2,4-thiadiazol-3(2H)-one,5-[(phenylmethyl)thio]- has shown promise as a potential anticancer agent. Studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Additionally, the compound's ability to inhibit angiogenesis— the formation of new blood vessels—further enhances its potential as an anticancer therapeutic.

The pharmacokinetic properties of 1,2,4-thiadiazol-3(2H)-one,5-[(phenylmethyl)thio]- have also been studied to evaluate its suitability for clinical applications. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties make it a promising candidate for further development as a therapeutic agent.

In conclusion, 1,2,4-thiadiazol-3(2H)-one,5-[(phenylmethyl)thio]- (CAS No. 56409-57-5) is a multifaceted compound with a wide range of biological activities. Its unique molecular structure and diverse functional groups make it an attractive target for medicinal chemistry research. Ongoing studies continue to uncover new applications and mechanisms of action for this compound, highlighting its potential as a valuable tool in the development of novel therapeutics.